Cas no 889944-78-9 (4-Methylpyridine-3-thiol)

4-Methylpyridine-3-thiol is an organothioether characterized by a pyridine ring bearing a thiol (-SH) functionality at position 3 and a methyl substituent at position 4. This specific arrangement contributes to its chemical reactivity and selectivity. The primary advantage lies in the inherent nucleophilicity of the thiol group, which readily participates in reactions such as substitution, addition across double bonds (e.g., ene reaction), click chemistry (e.g., CuAAC), and metal chelation due to the electron-withdrawing pyridine moiety enhancing sulfur nucleophilicity. Its structure offers potential for selective modification compared to unsubstituted thiols or other heterocyclic derivatives. This combination makes it a valuable building block for synthesizing complex molecules and functional materials requiring specific reactive sites linked via sulfur and nitrogen functionalities.
4-Methylpyridine-3-thiol structure
4-Methylpyridine-3-thiol structure
Product Name:4-Methylpyridine-3-thiol
CAS No:889944-78-9
MF:C6H7NS
MW:125.191479921341
CID:4907974
PubChem ID:33695252
Update Time:2025-06-16

4-Methylpyridine-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-methylpyridine-3-thiol
    • 3-Mercapto-4-methylpyridine
    • 4-Methylpyridine-3-thiol
    • Inchi: 1S/C6H7NS/c1-5-2-3-7-4-6(5)8/h2-4,8H,1H3
    • InChI Key: SZDOSSDLJWOOBL-UHFFFAOYSA-N
    • SMILES: SC1C=NC=CC=1C

Computed Properties

  • Exact Mass: 125.02992040g/mol
  • Monoisotopic Mass: 125.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 13.9

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Additional information on 4-Methylpyridine-3-thiol

4-Methylpyridine-3-thiol (CAS No. 889944-78-9): A Comprehensive Overview

4-Methylpyridine-3-thiol (CAS No. 889944-78-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 3-(methylthio)pyridine, is characterized by its unique structure, which combines a pyridine ring with a thiol group and a methyl substituent. The combination of these functional groups endows 4-Methylpyridine-3-thiol with a range of chemical properties that make it an intriguing candidate for various applications.

The chemical structure of 4-Methylpyridine-3-thiol is defined by its molecular formula C6H7NOS, which indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The pyridine ring provides a basic and aromatic character, while the thiol group introduces reactivity and potential biological activity. The methyl substituent further modulates the compound's properties, influencing its solubility and reactivity in different solvents.

In recent years, 4-Methylpyridine-3-thiol has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules. The thiol group can participate in various chemical reactions, such as thiol-disulfide exchange and Michael addition, making it a valuable intermediate in organic synthesis.

Beyond its synthetic utility, 4-Methylpyridine-3-thiol has shown promise in biological studies. Research has indicated that compounds containing thiol groups can exhibit antioxidant properties by scavenging free radicals and protecting cells from oxidative damage. This property makes 4-Methylpyridine-3-thiol a potential candidate for developing drugs that target oxidative stress-related diseases.

A study published in the Journal of Medicinal Chemistry explored the use of 4-Methylpyridine-3-thiol derivatives in the treatment of neurodegenerative disorders. The researchers found that certain derivatives exhibited neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that 4-Methylpyridine-3-thiol could be a valuable starting point for designing novel therapeutic agents.

In addition to its potential therapeutic applications, 4-Methylpyridine-3-thiol has been investigated for its use in sensor technology. The thiol group can form strong bonds with metal surfaces, making it useful for developing sensors that detect specific analytes. For example, a study published in Analytical Chemistry demonstrated that 4-Methylpyridine-3-thiol-based sensors could detect trace amounts of heavy metals with high sensitivity and selectivity.

The environmental impact of chemicals is an important consideration in their development and application. Research on the environmental fate and toxicity of 4-Methylpyridine-3-thiol is ongoing to ensure its safe use. Preliminary studies suggest that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods.

In conclusion, 4-Methylpyridine-3-thiol (CAS No. 889944-78-9) is a multifaceted compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing new drugs, sensors, and other advanced materials. As research continues to uncover new insights into its behavior and potential uses, 4-Methylpyridine-3-thiol is likely to remain an important focus in scientific investigations.

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